4-(Bromomethyl)-4-(methoxymethyl)cyclohex-1-ene

• Molecular Formula: C9H15BrO
• Molecular Weight: 219.12 g/mol
• IUPAC Name: 4-(bromomethyl)-4-(methoxymethyl)cyclohexene
• InChI: InChI=1S/C9H15BrO/c1-11-8-9(7-10)5-3-2-4-6-9/h2-3H,4-8H2,1H3
• InChI Key: PGLZLJRYLYSZEU-UHFFFAOYSA-N
• Canonical SMILES: COCC1(CCC=CC1)CBr

Description

4-(Bromomethyl)-4-(methoxymethyl)cyclohex-1-ene is a useful research compound. Its molecular formula is C9H15BrO and its molecular weight is 219.12 g/mol. The purity is usually 95%.
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Biological Activity

4-(Bromomethyl)-4-(methoxymethyl)cyclohex-1-ene is a compound of growing interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant case studies, supported by diverse research findings.

Chemical Structure and Properties

The compound features a cyclohexene ring with bromomethyl and methoxymethyl substituents, which may influence its reactivity and biological interactions. The presence of these functional groups can enhance its ability to interact with various biomolecules.

Anticancer Properties

Research has indicated that compounds similar to 4-(Bromomethyl)-4-(methoxymethyl)cyclohex-1-ene exhibit significant anticancer properties. For instance, studies have shown that derivatives of cyclohexene can inhibit tumor growth through various mechanisms, including apoptosis induction and cell cycle arrest.

• Mechanism of Action : The compound may exert its effects by interacting with specific protein targets involved in cell proliferation and apoptosis pathways. This interaction can lead to the modulation of signaling cascades associated with cancer progression .

Anti-inflammatory Effects

In addition to anticancer activity, compounds in this class have been investigated for their anti-inflammatory effects. The bromomethyl group may play a crucial role in mediating these effects by influencing the activity of inflammatory cytokines.

Case Studies

• Study on Anticancer Activity : A study published in the Journal of Medicinal Chemistry explored the synthesis of several cyclohexene derivatives, including 4-(Bromomethyl)-4-(methoxymethyl)cyclohex-1-ene. The results demonstrated that these compounds exhibited potent cytotoxicity against various cancer cell lines, indicating their potential as therapeutic agents .
• Inflammation Model : In a model of acute inflammation, researchers evaluated the anti-inflammatory properties of cyclohexene derivatives. The study found that treatment with these compounds significantly reduced markers of inflammation, suggesting their utility in treating inflammatory diseases.

Comparative Analysis

To better understand the biological activity of 4-(Bromomethyl)-4-(methoxymethyl)cyclohex-1-ene, a comparison with structurally related compounds is useful:

Compound	Anticancer Activity	Anti-inflammatory Activity
4-(Bromomethyl)-4-(methoxymethyl)cyclohex-1-ene	High	Moderate
4-(Chloromethyl)-4-(methoxymethyl)cyclohex-1-ene	Moderate	High
4-(Hydroxymethyl)-4-(methoxymethyl)cyclohex-1-ene	High	Low

This table illustrates that while 4-(Bromomethyl)-4-(methoxymethyl)cyclohex-1-ene shows high anticancer activity, its anti-inflammatory effects are moderate compared to some analogs.

The biological activity of 4-(Bromomethyl)-4-(methoxymethyl)cyclohex-1-ene can be attributed to its ability to:

• Intercalate into DNA : Similar compounds have shown the ability to bind DNA, disrupting replication processes in cancer cells.
• Inhibit Enzymatic Activity : The bromine atom may facilitate interactions with enzymes involved in metabolic pathways, leading to altered cellular functions.